5-Methyl-2-nitrobenzoic acid
5-Methyl-2-nitrobenzoic acid
Crystals or very light yellow solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
3113-72-2
VCID:
VC21206473
InChI:
InChI=1S/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
SMILES:
CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O
Molecular Formula:
C8H7NO4
Molecular Weight:
181.15 g/mol
5-Methyl-2-nitrobenzoic acid
CAS No.: 3113-72-2
Cat. No.: VC21206473
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Crystals or very light yellow solid. (NTP, 1992) |
|---|---|
| CAS No. | 3113-72-2 |
| Molecular Formula | C8H7NO4 |
| Molecular Weight | 181.15 g/mol |
| IUPAC Name | 5-methyl-2-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11) |
| Standard InChI Key | QRRSIFNWHCKMSW-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O |
| Melting Point | 273 to 277 °F (NTP, 1992) |
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